Cas no 874472-98-7 (3-Bromo-2-methoxybenzonitrile)
3-Bromo-2-methoxybenzonitrile structure
Product Name:3-Bromo-2-methoxybenzonitrile
CAS No:874472-98-7
MF:C8H6BrNO
MW:212.043341159821
MDL:MFCD09834773
CID:709693
PubChem ID:329762269
Update Time:2024-10-26
3-Bromo-2-methoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-methoxybenzonitrile
- 2-Bromo-6-cyanoanisole
- Benzonitrile,3-bromo-2-methoxy-
- Benzonitrile, 3-bromo-2-methoxy-
- AK109474
- 3-bromo-2-methoxy-benzonitrile
- ONHVKHDUTPBVBT-UHFFFAOYSA-N
- 3-bromo-2-(methyloxy)benzonitrile
- 3849AC
- CL9085
- FCH1327217
- OR345437
- ST2410510
- AX8224771
- 3-Bromo-2-methoxybenzonitrile (ACI)
- 874472-98-7
- MFCD09834773
- AKOS015833864
- DS-4345
- CS-0028742
- EN300-6775627
- 3-Bromo-2-methoxybenzonitrile, 97%
- DB-076958
- DTXSID00677812
- SY110672
- SCHEMBL1423571
-
- MDL： MFCD09834773
- Inchi： 1S/C8H6BrNO/c1-11-8-6(5-10)3-2-4-7(8)9/h2-4H,1H3
- InChI Key： ONHVKHDUTPBVBT-UHFFFAOYSA-N
- SMILES： N#CC1C(OC)=C(Br)C=CC=1
Computed Properties
- Exact Mass: 210.96300
- Monoisotopic Mass: 210.963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33
- XLogP3: 2.3
Experimental Properties
- Melting Point: 75-80 °C
- PSA: 33.02000
- LogP: 2.32938
3-Bromo-2-methoxybenzonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H332
- Warning Statement： P280
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22
- Safety Instruction： 36/37
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：2-8°C
- Risk Phrases：R20/21/22
3-Bromo-2-methoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM161003-10g |
3-Bromo-2-methoxybenzonitrile |
874472-98-7 | 95+% | 10g |
$148 | 2021-06-16 | |
| Chemenu | CM161003-25g |
3-Bromo-2-methoxybenzonitrile |
874472-98-7 | 95+% | 25g |
$262 | 2021-06-16 | |
| Chemenu | CM161003-100g |
3-Bromo-2-methoxybenzonitrile |
874472-98-7 | 95+% | 100g |
$673 | 2021-06-16 | |
| Alichem | A015000916-250mg |
2-Bromo-6-cyanoanisole |
874472-98-7 | 97% | 250mg |
$470.40 | 2023-08-31 | |
| Alichem | A015000916-500mg |
2-Bromo-6-cyanoanisole |
874472-98-7 | 97% | 500mg |
$855.75 | 2023-08-31 | |
| Alichem | A015000916-1g |
2-Bromo-6-cyanoanisole |
874472-98-7 | 97% | 1g |
$1445.30 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YA151-20g |
3-Bromo-2-methoxybenzonitrile |
874472-98-7 | 98% | 20g |
1432.0CNY | 2021-07-12 | |
| abcr | AB439319-1 g |
3-Bromo-2-methoxybenzonitrile; . |
874472-98-7 | 1g |
€83.40 | 2023-04-22 | ||
| abcr | AB439319-5 g |
3-Bromo-2-methoxybenzonitrile; . |
874472-98-7 | 5g |
€123.60 | 2023-04-22 | ||
| abcr | AB439319-10 g |
3-Bromo-2-methoxybenzonitrile; . |
874472-98-7 | 10g |
€177.20 | 2023-04-22 |
3-Bromo-2-methoxybenzonitrile Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
874472-98-7 (3-Bromo-2-methoxybenzonitrile) Related Products
- 330793-38-9(4-Bromo-2-methoxybenzonitrile)
- 3336-39-8(Bromoxynil methyl ether)
- 872857-96-0(Benzonitrile, 3-bromo-2,6-dimethoxy-)
- 872857-95-9(Benzonitrile, 3-bromo-2,5-dimethoxy-)
- 594823-65-1(1,2-Benzenedicarbonitrile, 3-(2,6-dibromo-4-methylphenoxy)-)
- 117572-79-9(3-Bromo-4-methoxybenzonitrile)
- 279263-03-5(5-Bromo-2-ethoxybenzonitrile)
- 1020922-43-3(Benzonitrile,2-(3-bromophenoxy)-)
- 875664-25-8(4-Bromo-2-phenoxybenzonitrile)
- 144649-99-0(5-Bromo-2-methoxybenzonitrile)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
